Dichloroarcyriaflavin A
Overview
Description
Dichloroarcyriaflavin A is an indolocarbazole compound having two chloro substituents and an additijonal fused pyrrole-2,5-dione ring. It is an organochlorine compound, an indolocarbazole and an organic heterohexacyclic compound.
Scientific Research Applications
Antiviral Research
Dichloroarcyriaflavin A has been studied for its potential role in antiviral therapy. Researchers have focused on evaluating its efficacy against various viral infections, although specific details on this compound were not found in the available literature.
COVID-19 Treatments
Studies on COVID-19 treatment have explored various compounds for their antiviral properties, though this compound was not directly mentioned in these studies (Kupferschmidt & Cohen, 2020), (Costanzo, De Giglio, & Roviello, 2020).
Antiviral Drug Studies
Research on antiviral drug combinations, which are used to enhance efficacy and reduce drug resistance, may have implications for compounds like this compound. These studies, however, do not directly reference this compound (Ding et al., 2013).
Cancer Research
The use of this compound in cancer research is not directly documented in the current literature. However, similar compounds have been explored for their potential therapeutic effects in cancer.
Glioblastoma Treatment
Dichloroacetate, a compound with some chemical similarities to this compound, has been studied for its potential to treat glioblastoma by altering cancer cell metabolism (Michelakis et al., 2010).
Apoptosis in Cancer Cells
Dichloroacetate has also been investigated for its ability to induce apoptosis in various cancer cell lines, which may provide insights for the study of this compound (Wong et al., 2008).
Metabolic Diseases
Research on metabolic diseases has examined compounds like Dichloroacetate for their therapeutic potential, which could inform the application of this compound.
Mitochondrial Diseases
Dichloroacetate has been used in the treatment of genetic mitochondrial diseases, suggesting a potential area of exploration for this compound (Stacpoole et al., 2008).
Pulmonary Arterial Hypertension
The metabolic modulation of diseases like pulmonary arterial hypertension using compounds similar to this compound has been explored (Michelakis et al., 2017).
Properties
Molecular Formula |
C20H9Cl2N3O2 |
|---|---|
Molecular Weight |
394.2 g/mol |
IUPAC Name |
5,21-dichloro-3,13,23-triazahexacyclo[14.7.0.02,10.04,9.011,15.017,22]tricosa-1,4(9),5,7,10,15,17(22),18,20-nonaene-12,14-dione |
InChI |
InChI=1S/C20H9Cl2N3O2/c21-9-5-1-3-7-11-13-14(20(27)25-19(13)26)12-8-4-2-6-10(22)16(8)24-18(12)17(11)23-15(7)9/h1-6,23-24H,(H,25,26,27) |
InChI Key |
ZGCSNRKSJLVANE-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC2=C(C(=C1)Cl)NC3=C4C(=C5C(=C23)C(=O)NC5=O)C6=C(N4)C(=CC=C6)Cl |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![methyl 5-[(4R,5R)-5-hydroxy-4-[(E,3S)-3-hydroxyoct-1-enyl]-1-phenyl-5,6-dihydro-4H-cyclopenta[b]pyrrol-2-yl]pentanoate](/img/structure/B1233412.png)
![[(2R)-2-[[(Z)-heptadec-10-enyl]carbamoyloxy]-3-hexadecanoyloxypropyl] 2-(trimethylazaniumyl)ethyl phosphate](/img/structure/B1233414.png)
![[(2R,3S,4R,5R)-3-[4-[[(E)-2-chloroethenyl]-methylamino]phenoxy]-5-(2,4-dioxopyrimidin-1-yl)-4-hydroxyoxolan-2-yl]methyl dimethyl phosphate](/img/structure/B1233422.png)
![N-[(Z)-benzylideneamino]-4-tert-butyl-6-piperazin-1-yl-1,3,5-triazin-2-amine](/img/structure/B1233423.png)
